2-chloro-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide

• Molecular Formula: C20H14ClFN4O
• Molecular Weight: 380.8 g/mol
• IUPAC Name: 2-chloro-N-[2-(4-fluorophenyl)-6-methylbenzotriazol-5-yl]benzamide
• InChI: InChI=1S/C20H14ClFN4O/c1-12-10-18-19(25-26(24-18)14-8-6-13(22)7-9-14)11-17(12)23-20(27)15-4-2-3-5-16(15)21/h2-11H,1H3,(H,23,27)
• InChI Key: KSTYGYKAZVIUQV-UHFFFAOYSA-N
• SMILES: CC1=CC2=NN(N=C2C=C1NC(=O)C3=CC=CC=C3Cl)C4=CC=C(C=C4)F

Description

2-chloro-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a benzotriazole derivative that has been synthesized using specific methods.

Mechanism of Action

The mechanism of action of 2-chloro-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide is not fully understood. However, it has been suggested that this compound may inhibit the activity of specific enzymes and proteins involved in the inflammatory response and tumor growth. It may also interact with specific receptors in the brain, leading to its potential use in the treatment of neurodegenerative disorders.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide has anti-inflammatory, anti-tumor, and anti-microbial effects. It has also been shown to have potential neuroprotective effects in the treatment of neurodegenerative disorders. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide in lab experiments include its potential anti-inflammatory, anti-tumor, and anti-microbial properties, as well as its potential use as a fluorescent probe in biochemical assays. However, the limitations of using this compound include its unknown mechanism of action and potential toxicity.

Future Directions

There are several future directions for the study of 2-chloro-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide. These include further studies to understand its mechanism of action, as well as its potential use in the treatment of neurodegenerative disorders. In addition, studies can be conducted to evaluate its potential use as a fluorescent probe in biochemical assays. Further studies can also be conducted to evaluate its toxicity and potential side effects.

Synthesis Methods

The synthesis of 2-chloro-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide involves several steps. The first step involves the reaction of 4-fluoroaniline with 2-chloroacetyl chloride in the presence of a base to form 4-fluoro-N-(2-chloroacetyl)aniline. The second step involves the reaction of 4-fluoro-N-(2-chloroacetyl)aniline with 6-methyl-1,2,3-benzotriazole in the presence of a coupling agent to form 2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazole-5-carboxamide. Finally, the third step involves the reaction of 2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazole-5-carboxamide with 2-chlorobenzoyl chloride in the presence of a base to form 2-chloro-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide.

Scientific Research Applications

2-chloro-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide has potential applications in various scientific fields. It has been studied for its anti-inflammatory, anti-tumor, and anti-microbial properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. In addition, it has been studied for its use as a fluorescent probe in biochemical assays.